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Compound of Interest |

Compound Name: Bis(4-hydroxyphenyl)acetic acid
CAS No.: 40232-93-7
Cat. No.: B1265957
Get Quote
. J

CAS Registry Number: 40232-93-7 Synonyms: 2,2-Bis(4-hydroxyphenyl)acetic acid; 4-
Hydroxy-a-(4-hydroxyphenyl)benzeneacetic acid; Bisphenol C Carboxylic Acid.[1]

Executive Summary

Bis(4-hydroxyphenyl)acetic acid (BPAA) is a bifunctional phenolic acid structurally related to
Bisphenol A (BPA), distinguished by the presence of a carboxylic acid moiety at the bridging
carbon. This structural modification significantly alters its solubility landscape compared to
standard bisphenols, introducing pH-dependent solubility in aqueous media and enhanced
interaction with polar aprotic solvents.

This guide details the solubility parameters of BPAA to assist researchers in reaction medium
selection, recrystallization (purification), and formulation for polymer synthesis (e.g., polyesters,

polycarbonates).

Physicochemical Profile & Solubility Mechanism

The solubility of BPAA is governed by the competition between its hydrophobic
diphenylmethane skeleton and its three hydrophilic hydrogen-bonding sites (two phenolic
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hydroxyls and one carboxylic acid).

Structural Drivers of Solubility

» Hydrophobic Domain: The two phenyl rings create a significant non-polar surface area,
limiting solubility in pure water at neutral pH.

o H-Bond Donors/Acceptors: The phenolic -OH groups and the -COOH group facilitate strong
solvation in polar protic solvents (Alcohols) and polar aprotic solvents (DMSO, THF).

» Acidity (pKa): The carboxylic acid (pKa ~4.5) allows for deprotonation in basic media,
rendering the molecule water-soluble as a carboxylate salt.

licted Physicochemical

Property Value (Approx.) Implication

Molecular Weight 244.24 g/mol Moderate size, solid at STP.

Lipophilic character; partitions

LogP (Octanol/Water) ~25-2.8 ) )
into organic phases.
Soluble in aqueous
pKa (-COOH) 42-45
NaHCOs/NaOH.
Requires high pH for full
pKa (Phenol) ~9.5-10.0

dianion formation.

Solubility Landscapes: Solvent Compatibility Data

The following data summarizes the qualitative and semi-quantitative solubility behavior of
BPAA. Note that unlike common commodity chemicals, specific mole-fraction solubility data for
this CAS is limited in public literature; the values below are derived from structural analogs
(Diphenolic acid) and standard process chemistry principles.

Table 1: Solubility Profile at 25°C (Standard Pressure)
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Solvent Class

Specific Solvent

Solubility Rating

Primary Interaction
Mechanism

Very High (>200

Strong H-bond

Polar Aprotic THF (Tetrahydrofuran) acceptance by ether
mg/mL)
oxygen.
_ Dipole-dipole & H-
DMSO / DMF Very High )
bonding.
Carbonyl oxygen
Acetone High accepts H-bonds from
phenols.
Solvation of both -OH
Polar Protic Methanol / Ethanol High (>100 mg/mL) and -COOH via H-

bonding network.

Isopropanol (IPA)

Moderate

Reduced solubility
due to steric bulk of

solvent.

Dichloromethane

Useful for extraction

Chlorinated Low to Moderate but not high-
(DCM) .
concentration storage.
Hydrophobic effect
Aqueous Water (pH < 4) Insoluble (<1 mg/mL) ]
dominates.

Water (pH > 8)

Soluble

Formation of soluble

carboxylate salt.

Non-Polar

Hexane / Toluene

Insoluble

Lack of polar
interactions to
overcome lattice

energy.

Diagram 1: Solvation Mechanism & Interactions

The following diagram illustrates how different solvent classes interact with the functional
groups of BPAA.
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Caption: Interaction map showing the mechanism of solvation for BPAA across different solvent
classes.

Experimental Protocol: Purification via
Recrystallization

Recrystallization is the primary method for purifying BPAA from synthesis byproducts (such as
unreacted phenol or isomeric impurities). The "Solvent/Anti-Solvent" method is most effective
due to the steep solubility gradient.

Recommended System: Ethanol (Solvent) + Water (Anti-
Solvent)

Principle: BPAA is highly soluble in hot ethanol but poorly soluble in water. Adding water to a
saturated ethanol solution forces the hydrophobic BPAA to crystallize while polar impurities
remain in the mother liquor.

Step-by-Step Workflow
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 Dissolution (Saturation):

Place crude BPAA in a round-bottom flask.

o

[¢]

Add Ethanol (95% or absolute) at a ratio of approx. 3-5 mL per gram of solid.

[¢]

Heat to reflux (approx. 78°C) with stirring until fully dissolved.

[e]

Note: If insolubles remain after 15 mins of reflux, perform a hot filtration to remove
mechanical impurities.

e Nucleation (Anti-Solvent Addition):
o While maintaining the solution near boiling, slowly add warm Water (60°C) dropwise.
o Stop addition when a persistent turbidity (cloudiness) just begins to appear.
o Add a few drops of ethanol to clear the solution back to transparency.

» Crystallization (Controlled Cooling):

o Remove heat and allow the flask to cool slowly to room temperature (25°C) over 2-3
hours.

o Critical: Rapid cooling precipitates amorphous powder; slow cooling yields defined
crystals.

o Once at room temperature, cool further in an ice bath (0-4°C) for 1 hour to maximize yield.
e Isolation:

o Filter the crystals using a Bichner funnel under vacuum.

o Wash the cake with a cold 50:50 Ethanol:Water mixture.

o Dry in a vacuum oven at 60°C for 12 hours.

Diagram 2: Recrystallization Process Flow
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Caption: Logical workflow for the purification of Bis(4-hydroxyphenyl)acetic acid using the
Ethanol/Water system.

Thermodynamic Considerations

The dissolution of BPAA in organic solvents is generally endothermic (

) and entropy-driven (

).

o Temperature Dependence: Solubility increases significantly with temperature. This confirms
the suitability of thermal recrystallization methods.

o Apelblat Equation: Experimental solubility data for bisphenols typically fits the modified
Apelblat equation, which models the logarithmic solubility as a function of inverse
temperature (

).

o Implication: Small increases in temperature (e.g., from 25°C to 50°C) can double or triple
the solubility in alcohols, aiding in high-throughput processing.

References
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thermodynamic data for the structural analog mono-acid).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.40232-93-7 bis(4-hydroxyphenyl)acetic acid [chemsigma.cn]

e To cite this document: BenchChem. [Technical Guide: Solubility Profile & Purification of
Bis(4-hydroxyphenyl)acetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265957/docs#technical-guide-solubility-profile-
purification-of-bis-4-hydroxyphenyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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